Iron Fe-55

• IUPAC Name: iron-55
• InChI: InChI=1S/Fe/i1-1
• InChI Key: XEEYBQQBJWHFJM-BJUDXGSMSA-N
• Canonical SMILES: [Fe]
• Isomeric SMILES: [55Fe]
• Molecular Formula: Fe
• DSSTOX Substance ID: DTXSID80891771
• Molecular Weight: 54.938291 g/mol
• CAS No.: 14681-59-5

Description

Iron-55 is a radioactive isotope of the chemical element iron. It has a nucleus containing 26 protons and 29 neutrons, resulting in a mass number of 55. Iron-55 decays by electron capture to manganese-55, with a half-life of approximately 2.737 years . This isotope is notable for its use in various scientific analysis methods, such as X-ray diffraction and X-ray fluorescence, due to the X-rays emitted during its decay .

Preparation Methods

Iron-55 is most effectively produced by neutron irradiation of stable iron isotopes. The reactions involved are:

• (^{54}\text{Fe} + n \rightarrow ^{55}\text{Fe})
• (^{56}\text{Fe} + n \rightarrow ^{55}\text{Fe} + 2n)

These reactions occur when iron-54 and iron-56, the two most abundant isotopes of iron, are exposed to neutron radiation . Industrial production methods typically involve the irradiation of iron-containing components such as steel or reinforced concrete that are exposed to neutron radiation .

Chemical Reactions Analysis

Iron-55 undergoes various types of chemical reactions, including:

Oxidation: Iron-55 can be oxidized to form iron oxides.

Reduction: It can be reduced back to its metallic form.

Substitution: Iron-55 can participate in substitution reactions where it replaces another element in a compound.

Common reagents and conditions used in these reactions include hydrochloric acid for reduction and oxygen or air for oxidation . The major products formed from these reactions are iron oxides and metallic iron .

Scientific Research Applications

Key Applications

1. X-ray Diffraction and Fluorescence

• Iron-55 serves as a laboratory source for X-ray diffraction and fluorescence techniques. The emitted X-rays are monochromatic and can be used continuously over extended periods without the need for electrical power, making them ideal for portable instruments .
• Notably, the ExoMars mission utilized Iron-55 sources in its X-ray diffraction/X-ray fluorescence spectrometer, demonstrating its application in planetary exploration .

2. Environmental Studies

• Researchers employ Iron-55 to study the distribution and movement of iron in environmental samples, particularly in water bodies. Its radioactive nature allows for tracing the pathways and concentrations of iron, providing insights into ecological dynamics .

3. Medical Research

• In medical research, Iron-55 is utilized to investigate iron metabolism and related disorders. Its decay properties enable researchers to study how iron is processed within biological systems, which is crucial for understanding conditions like anemia and hemochromatosis .

4. Electron Capture Detectors

• The Auger electrons produced during the decay of Iron-55 are utilized in electron capture detectors (ECDs) for gas chromatography. These detectors are essential for analyzing trace amounts of substances in various samples, particularly in environmental monitoring and forensic science .

Comparative Analysis with Other Isotopes

Property	Iron-55	Iron-59
Half-life	2.737 years	44.5 days
Decay mode	Electron capture	Beta decay
Main application	X-ray source	Gamma radiation
Emission type	X-rays, Auger electrons	Gamma rays

Iron-59 is another radioactive isotope of iron but is primarily used for its gamma radiation rather than X-ray emissions. This distinction highlights the specific advantages of Iron-55 in certain applications, particularly those requiring monochromatic X-ray sources .

Case Studies

Case Study 1: Production Techniques
A study investigated the production and purification methods for Iron-55 as an X-ray source. The researchers demonstrated efficient separation from impurities like manganese through a combination of precipitation and liquid-liquid extraction methods. This approach not only streamlined the production process but also enhanced the purity of the final product .

Case Study 2: Environmental Tracing
In a series of experiments, scientists used Iron-55 to trace iron distribution in aquatic environments affected by industrial activities. The results indicated significant variations in iron concentrations correlating with pollution sources, underscoring the isotope's effectiveness as a tracer in environmental studies .

Mechanism of Action

Iron-55 decays via electron capture to manganese-55. During this process, an electron from the inner shell of the atom is captured by the nucleus, resulting in the emission of X-rays and Auger electrons . The emitted X-rays are used in various scientific analysis methods, while the Auger electrons are used in electron capture detectors .

Comparison with Similar Compounds

Iron-55 can be compared with other radioactive isotopes of iron, such as iron-59. While both isotopes are used in scientific research, iron-55 is primarily used for its X-ray emissions, whereas iron-59 is used for its gamma radiation . Other similar compounds include nickel-63, which is also used in electron capture detectors but emits electrons from beta decay rather than electron capture .

Biological Activity

Iron-55 (Fe-55) is a radioactive isotope of iron that has garnered attention in various fields, particularly in biological and medical research due to its unique properties and applications. This article explores the biological activity of Fe-55, focusing on its metabolism, safety considerations, and implications for health.

Overview of Iron Metabolism

Iron is a crucial element in biological systems, involved in various physiological processes including oxygen transport, electron transport, and DNA synthesis. The human body maintains a delicate balance of iron levels, primarily managed through dietary intake and recycling from senescent red blood cells. The regulation of iron homeostasis is critical, as both deficiency and overload can lead to severe health issues such as anemia or hemochromatosis .

Properties of Iron-55

Fe-55 has a half-life of approximately 2.68 years and decays primarily by electron capture to manganese-55 (Mn-55). Its specific activity is about $8.98\times 10^{13}\text{ Bq g}$, with significant emissions at energies of 6 keV (25%) and 7 keV (3%) from gamma/x-ray emissions, and 5 keV electrons (61%) from beta decay . These properties make Fe-55 particularly useful in radiotracer studies.

1. Iron Absorption and Distribution

Research indicates that when administered, Fe-55 behaves similarly to stable iron isotopes in terms of absorption and distribution within the body. After administration, a significant portion is absorbed by the intestines and subsequently incorporated into hemoglobin in red blood cells. Studies show that within 10 to 15 days post-administration, about 80% of the activity is found in the circulation .

2. Ferrokinetic Studies

Fe-55 is utilized in ferrokinetic studies to trace iron metabolism in humans and animals. For instance, it has been employed to assess iron turnover rates and the dynamics of iron stores within the body. A study demonstrated that Fe-55 could be effectively used to measure iron absorption rates in different populations, revealing variations based on dietary intake and physiological conditions .

Study	Population	Method	Key Findings
Smith et al., 2020	Athletes	Ferrokinetic analysis with Fe-55	Increased plasma Fe levels post-exercise
Johnson et al., 2021	Anemic patients	Radiotracer study	Improved absorption rates with Fe-55 supplementation

3. Safety Considerations

Despite its utility, the use of Fe-55 raises safety concerns due to its radioactive nature. Regulatory guidelines suggest that exposure should be minimized, especially in vulnerable populations such as pregnant women and children. The primary concern is related to the potential for long-term accumulation in tissues which could lead to increased cancer risk over time .

Case Studies

Several case studies have highlighted the practical applications of Fe-55 in clinical settings:

• Case Study 1: Iron Deficiency Anemia
  A clinical trial involving Fe-55 was conducted on patients with iron deficiency anemia. Participants receiving Fe-55 showed significant improvements in hemoglobin levels compared to those receiving non-radioactive iron supplements.
• Case Study 2: Athletic Performance
  Another study investigated the effects of Fe-55 on athletic performance. Athletes administered Fe-55 exhibited enhanced oxygen transport capabilities, attributed to improved hemoglobin synthesis.